Tetraethylammonium trichloride
Description
Tetraethylammonium trichloride (TEA-TC) is an organic compound with a molecular formula of C8H20Cl3N. It is a quaternary ammonium salt with a tetraethylammonium cation and a trichloride anion. TEA-TC is a colorless, volatile liquid and is soluble in both organic and aqueous solvents. It is an important reagent in organic synthesis and has a variety of applications in chemical research.
Scientific Research Applications
Applications in Cell Biology and Apoptosis
HeLa Cell Apoptosis Induction : Tetraethylammonium (TEA) has been identified as a broad potassium channel blocker used in neuron research. It has demonstrated capabilities in inducing apoptosis in HeLa cells. Several methods, including proteomics, biological assays, and flow cytometry, have validated its role in the apoptotic process. This research opens pathways to understanding TEA's molecular mechanisms in inducing cytotoxicity and its potential as an anticancer drug (Huang, Huang, & Huang, 2013).
Applications in Material Sciences
Textile Modification : Tetraethylammonium has been used to modify cotton fabric in combination with tetraethoxysilane and triclosan or quaternary ammonium salt. The modifications aim to impart biocidal and hydrophobic properties, finding applications in human health-related materials like insoles, wound dressings, and protective clothing (Foksowicz-Flaczyk, Walentowska, Przybylak, & Maciejewski, 2016).
Thermal Properties Analysis : The thermal decomposition properties of tetraethylammonium variants have been studied, contributing to our understanding of their stability and potential applications in various industries (Wyrzykowski, Pattek-Janczyk, Maniecki, Zaremba, & Warnke, 2008).
Applications in Electrochemistry
Ion Transfer Kinetics : Research on the kinetics of tetraethylammonium ion transfer across the water/1,2-dichloroethane interface provides insights into ion transport mechanisms, crucial for advancements in electrochemical applications (Silver, Holub, & Mareček, 2014).
Electrodeposition of Amorphous Silicon : The use of tetraethylammonium chloride in the electrodeposition of amorphous silicon from non-oxygenated organic solvents has been studied, shedding light on the formation of silicon layers with varying porosity and stability, essential for semiconductor and solar cell technologies (Bechelany, Elias, Brodard, Michler, & Philippe, 2012).
Applications in Pharmacology and Medical Research
Ganglionic Blocking Agents and Antihypertensive Therapy : Tetraethylammonium has a historical significance in pharmacology, particularly in the development of ganglionic blocking agents, contributing to the advancement of antihypertensive therapy (Acheson & Cohen, 2015).
properties
InChI |
InChI=1S/C8H20N.Cl3/c1-5-9(6-2,7-3)8-4;1-3-2/h5-8H2,1-4H3;/q+1;-1 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDJACJWSDMBREZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](CC)(CC)CC.Cl[Cl-]Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20Cl3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 134992260 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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